Cas no 5437-25-2 (2,6-Dimercaptopurine)

• Product Name: 2,6-Dimercaptopurine
• CAS No: 5437-25-2
• MF: C₅H₄N₄S₂
• MW: 184.242056846619
• MDL: MFCD00871017
• CID: 45871
• PubChem ID: 87568941
• Update Time: 2025-11-01

2,6-Dimercaptopurine Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-2,6-dithiol
• 2,6-dimercaptopurine
• 2,6-Dithiopurine
• 2.6-Dimercaptopurine
• 3,7-dihydropurine-2,6-dithione
• 9H-Purine-2,6-dithiol
• Dithioxanthine
• Purine-2,6-dithiol
• 2,6-Dithioxanthine
• 1H-Purine-2,6(3H,9H)-dithione
• 2,6-Dimercapto-7H-purine
• 1H-Purine-2,6-dithione, 3,7-dihydro-
• 3,7-Dihydro-1H-purine-2,6-dithione
• Xanthine, dithio- (7CI,8CI)
• NSC685799
• 2,6-Purinedithiol
• PubChem9204
• Xanthine, 2,6-dithio-
• VQPMXSMUUILNFZ-UHFFFAOYSA-N
• W-105637
• AKOS024258160
• WLN: T56 BM DN FN HNJ GSH ISH
• CS-W017002
• AKOS022140013
• DTXSID00202744
• SCHEMBL1275415
• AI3-52072
• 3,9-Dihydro-purine-2,6-dithione
• AC-26506
• FT-0635707
• AS-59715
• HY-W016286
• BCP30962
• 2,3,6,9-tetrahydro-1H-purine-2,6-dithione
• 3,9-dihydropurine-2,6-dithione
• AKOS006228076
• D2517
• NSC 15989
• Xanthine, dithio-
• 2,6-Dithioxo-1,2,3,6-tetrahydro-9H-purine
• AKOS015896905
• NCGC00161966-01
• AC-17211
• 5437-25-2
• CHEMBL1374565
• NSC-685799
• Dithioxanthine;9H-Purine-2,6-dithiol
• NSC-15989
• AB01320
• MFCD00022644
• C5H4N4S2
• NS00033060
• CCG-2315
• AKOS005743323
• NSC15989
• D71101
• EINECS 226-608-8
• SCHEMBL25841839
• ALBB-018642
• DB-052547
• 2,6-Dimercaptopurine; 2,6-Dithioxanthine; 9H-Purine-2,6-dithiol
• STL122222
• STL324264
• 6-sulfanyl-1,9-dihydro-2H-purine-2-thione
• 2,6-Dimercaptopurine

• MDL： MFCD00871017
• Inchi： 1S/C5H4N4S2/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11)
• InChI Key： VQPMXSMUUILNFZ-UHFFFAOYSA-N
• SMILES： S=C1C2=C(N=CN2)NC(N1)=S

Computed Properties

• Exact Mass: 183.98800
• Monoisotopic Mass: 183.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 26
• XLogP3: 0.5
• Topological Polar Surface Area: 117

Experimental Properties

• Color/Form: Not determined
• Density: 1.541 (estimate)
• Melting Point: >350 ºC
• Boiling Point: 591.561°C at 760 mmHg
• Flash Point: 253.9 °C
• Refractive Index: 1.5605 (estimate)
• Solubility: slightly soluble
• Water Partition Coefficient: Slightly soluble
• PSA: 132.06000
• LogP: 0.93030
• Solubility: Not determined

2,6-Dimercaptopurine Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：UO8475000
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones

Additional information on 2,6-Dimercaptopurine

Recent Advances in the Study of 2,6-Dimercaptopurine (CAS: 5437-25-2): A Comprehensive Research Brief

2,6-Dimercaptopurine (CAS: 5437-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug development. The compound, characterized by its dual thiol groups, has been explored for its ability to modulate cellular redox states and interact with key biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the synthetic pathways for 2,6-Dimercaptopurine, emphasizing improvements in yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, reducing byproducts and enhancing scalability. This advancement is critical for large-scale pharmaceutical production, addressing previous challenges in the compound's availability for clinical research. Additionally, computational modeling has provided insights into the compound's stability and reactivity, further optimizing its synthetic routes.

The pharmacological mechanisms of 2,6-Dimercaptopurine have been a focal point of recent research. Investigations into its interaction with purine metabolic pathways suggest its potential as an antimetabolite, particularly in oncology. A 2024 preclinical study demonstrated its efficacy in inhibiting key enzymes involved in nucleotide synthesis, leading to cytotoxic effects in cancer cell lines. These findings underscore its potential as a chemotherapeutic agent, though further in vivo studies are needed to validate its safety and efficacy profiles.

Beyond oncology, 2,6-Dimercaptopurine has shown promise in immunomodulation. Research published in Nature Chemical Biology revealed its role in modulating T-cell activity, suggesting applications in autoimmune diseases. The compound's ability to alter redox signaling pathways has also been linked to anti-inflammatory effects, opening new avenues for therapeutic development. These diverse biological activities highlight its versatility and warrant further exploration across multiple disease contexts.

Despite these advancements, challenges remain in the clinical translation of 2,6-Dimercaptopurine. Issues such as bioavailability, potential toxicity, and off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials. Future research should also explore combination therapies to enhance its therapeutic index and mitigate resistance mechanisms.

In conclusion, 2,6-Dimercaptopurine (CAS: 5437-25-2) represents a compelling area of research with broad implications for drug discovery. Its multifaceted mechanisms of action and therapeutic potential across various diseases make it a valuable subject for ongoing investigation. This brief underscores the need for continued interdisciplinary research to fully realize its clinical benefits and address existing limitations.